(R,R)-Hydroxy Bupropion
(R,R)-Hydroxy Bupropion
(R,R)-Hydroxy Bupropion is the (R,R) Enantiomer metabolite of Bupropion, an antidepressant.
Brand Name:
Vulcanchem
CAS No.:
192374-15-5
VCID:
VC21327213
InChI:
InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m1/s1
SMILES:
CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
Molecular Formula:
C13H18ClNO2
Molecular Weight:
255.74 g/mol
(R,R)-Hydroxy Bupropion
CAS No.: 192374-15-5
VCID: VC21327213
Molecular Formula: C13H18ClNO2
Molecular Weight: 255.74 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | (R,R)-Hydroxy Bupropion is the (R,R) Enantiomer metabolite of Bupropion, an antidepressant. |
|---|---|
| CAS No. | 192374-15-5 |
| Product Name | (R,R)-Hydroxy Bupropion |
| Molecular Formula | C13H18ClNO2 |
| Molecular Weight | 255.74 g/mol |
| IUPAC Name | (2R,3R)-2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol |
| Standard InChI | InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m1/s1 |
| Standard InChIKey | RCOBKSKAZMVBHT-RNCFNFMXSA-N |
| Isomeric SMILES | C[C@@H]1[C@](OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O |
| SMILES | CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O |
| Canonical SMILES | CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | 117-121°C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol; (2R-cis)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol; (-)-(2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol; Bupropion Morpholinol (2R,3R)-Isomer |
| PubChem Compound | 9943908 |
| Last Modified | Apr 15 2024 |
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